5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995999
InChI:
InChI=1S/C22H19N3O4S/c1-12-11-13(25(27)28)7-8-14(12)16-9-10-17(29-16)20-23-21(26)19-15-5-3-2-4-6-18(15)30-22(19)24-20/h7-11H,2-6H2,1H3,(H,23,24,26)
SMILES:
CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCC5)C(=O)N3
Molecular Formula:
C22H19N3O4S
Molecular Weight:
421.5 g/mol
5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
CAS No.:
Cat. No.: VC0995999
Molecular Formula: C22H19N3O4S
Molecular Weight: 421.5 g/mol
* For research use only. Not for human or veterinary use.
![5-[5-(2-Methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H19N3O4S |
|---|---|
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | 5-[5-(2-methyl-4-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C22H19N3O4S/c1-12-11-13(25(27)28)7-8-14(12)16-9-10-17(29-16)20-23-21(26)19-15-5-3-2-4-6-18(15)30-22(19)24-20/h7-11H,2-6H2,1H3,(H,23,24,26) |
| Standard InChI Key | CTPJFEIJVDMBAN-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCC5)C(=O)N3 |
| Canonical SMILES | CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCC5)C(=O)N3 |
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